Cas no 2649072-35-3 (2-Fluoro-1-(1-isocyanatoethyl)-3-methylbenzene)

• Product Name: 2-Fluoro-1-(1-isocyanatoethyl)-3-methylbenzene
• CAS No: 2649072-35-3
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 5791607
• PubChem ID: 165977722
• Update Time: 2025-06-14

2-Fluoro-1-(1-isocyanatoethyl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2649072-35-3
• 2-fluoro-1-(1-isocyanatoethyl)-3-methylbenzene
• EN300-1787485
• 2-Fluoro-1-(1-isocyanatoethyl)-3-methylbenzene

• Inchi： 1S/C10H10FNO/c1-7-4-3-5-9(10(7)11)8(2)12-6-13/h3-5,8H,1-2H3
• InChI Key： NVRISKXORNCOKV-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(C)N=C=O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-Fluoro-1-(1-isocyanatoethyl)-3-methylbenzene

Recent Advances in the Study of 2-Fluoro-1-(1-isocyanatoethyl)-3-methylbenzene (CAS: 2649072-35-3)

The chemical compound 2-Fluoro-1-(1-isocyanatoethyl)-3-methylbenzene (CAS: 2649072-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its isocyanate functional group and fluorinated aromatic ring, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex molecules.

One of the key areas of research involves the use of 2-Fluoro-1-(1-isocyanatoethyl)-3-methylbenzene as a versatile intermediate in the synthesis of biologically active compounds. Its isocyanate group allows for facile conjugation with nucleophiles such as amines and alcohols, enabling the construction of ureas and carbamates, which are common pharmacophores in drug design. Recent publications have highlighted its role in the development of novel kinase inhibitors and anti-inflammatory agents, demonstrating its broad applicability in medicinal chemistry.

In addition to its synthetic utility, the biological activity of 2-Fluoro-1-(1-isocyanatoethyl)-3-methylbenzene and its derivatives has been a subject of investigation. Preliminary studies suggest that certain derivatives exhibit moderate inhibitory effects on specific enzymatic targets, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings open new avenues for the development of therapeutic agents targeting inflammatory and neurological disorders. However, further in vitro and in vivo studies are required to fully elucidate the compound's mechanism of action and optimize its pharmacological properties.

The stability and reactivity of 2-Fluoro-1-(1-isocyanatoethyl)-3-methylbenzene under various conditions have also been explored. Researchers have investigated its behavior in different solvents and at varying temperatures, providing critical data for its handling and storage. These studies are essential for ensuring the reproducibility of synthetic protocols and the safe use of the compound in laboratory settings.

Despite the progress made, challenges remain in the large-scale production and purification of 2-Fluoro-1-(1-isocyanatoethyl)-3-methylbenzene. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some success reported in the use of continuous flow chemistry techniques. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial research.

In conclusion, 2-Fluoro-1-(1-isocyanatoethyl)-3-methylbenzene (CAS: 2649072-35-3) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a promising candidate for the development of new therapeutic agents and functional materials. Ongoing research aims to further explore its potential and address existing challenges, paving the way for its future applications in the field.